Cas no 1423763-12-5 (Benzeneethanol, 3-fluoro-β-methyl-, (βR)-)
Benzeneethanol, 3-fluoro-β-methyl-, (βR)- Chemical and Physical Properties
Names and Identifiers
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- Benzeneethanol, 3-fluoro-β-methyl-, (βR)-
- EN300-6506533
- 1423763-12-5
- (2r)-2-(3-fluorophenyl)propan-1-ol
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- Inchi: 1S/C9H11FO/c1-7(6-11)8-3-2-4-9(10)5-8/h2-5,7,11H,6H2,1H3/t7-/m0/s1
- InChI Key: IXKCBTNXQGRLIU-ZETCQYMHSA-N
- SMILES: C1([C@@H](C)CO)=CC=CC(F)=C1
Computed Properties
- Exact Mass: 154.079393132g/mol
- Monoisotopic Mass: 154.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.091±0.06 g/cm3(Predicted)
- Boiling Point: 210.2±15.0 °C(Predicted)
- pka: 14.71±0.10(Predicted)
Benzeneethanol, 3-fluoro-β-methyl-, (βR)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6506533-0.05g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 0.05g |
$1381.0 | 2023-06-02 | ||
| Enamine | EN300-6506533-0.1g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 0.1g |
$1447.0 | 2023-06-02 | ||
| Enamine | EN300-6506533-0.25g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 0.25g |
$1513.0 | 2023-06-02 | ||
| Enamine | EN300-6506533-0.5g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 0.5g |
$1577.0 | 2023-06-02 | ||
| Enamine | EN300-6506533-1.0g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 1g |
$1643.0 | 2023-06-02 | ||
| Enamine | EN300-6506533-2.5g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 2.5g |
$3220.0 | 2023-06-02 | ||
| Enamine | EN300-6506533-5.0g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 5g |
$4764.0 | 2023-06-02 | ||
| Enamine | EN300-6506533-10.0g |
(2R)-2-(3-fluorophenyl)propan-1-ol |
1423763-12-5 | 10g |
$7065.0 | 2023-06-02 |
Benzeneethanol, 3-fluoro-β-methyl-, (βR)- Related Literature
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on Benzeneethanol, 3-fluoro-β-methyl-, (βR)-
Benzeneethanol, 3-fluoro-β-methyl-, (βR)-: A Comprehensive Overview
Benzeneethanol, 3-fluoro-β-methyl-, (βR)-, also known by its CAS No. 1423763-12-5, is a chemically synthesized compound with significant applications in various fields. This compound is a derivative of benzeneethanol, featuring a fluorine atom at the 3-position and a methyl group at the β-position of the ethanol moiety. The (βR) configuration indicates the stereochemistry of the molecule, which plays a crucial role in its physical and chemical properties.
The structure of Benzeneethanol, 3-fluoro-β-methyl-, (βR)- consists of a benzene ring attached to an ethanol group. The fluorine substitution at the meta position introduces unique electronic effects, while the methyl group at the β-position enhances the molecule's steric bulk. These structural features make it an interesting candidate for research in areas such as pharmaceuticals, agrochemicals, and materials science.
Recent studies have highlighted the potential of Benzeneethanol, 3-fluoro-β-methyl-, (βR)- as a building block in organic synthesis. Its ability to undergo various reactions, including nucleophilic substitution and electrophilic aromatic substitution, has been extensively explored. Researchers have demonstrated that this compound can serve as an intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and GPCR modulators.
In terms of pharmacological applications, Benzeneethanol, 3-fluoro-β-methyl-, (βR)- has shown promise in preclinical studies as a potential therapeutic agent. Its fluorinated structure contributes to improved metabolic stability and bioavailability, making it an attractive candidate for drug development. Recent findings suggest that this compound may exhibit selective activity against certain cancer cell lines, highlighting its potential in oncology research.
The synthesis of Benzeneethanol, 3-fluoro-β-methyl-, (βR)- involves a multi-step process that includes Friedel-Crafts alkylation and subsequent stereochemical resolution. The stereochemistry at the β-position is critical for determining the compound's biological activity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and correct stereochemical configuration.
From an environmental perspective, Benzeneethanol, 3-fluoro-β-methyl-, (βR)- has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it exhibits moderate biodegradation under aerobic conditions, with no significant toxicity observed in acute aquatic toxicity tests. These findings are essential for assessing its safety profile and ensuring responsible use in industrial applications.
In conclusion, Benzeneethanol, 3-fluoro-β-methyl-, (βR)- is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and promising biological properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in modern chemistry and pharmacology.
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